Cas no 1003320-12-4 (1-(2-chloroacetyl)piperidine-4-carbonitrile)

• Product Name: 1-(2-chloroacetyl)piperidine-4-carbonitrile
• CAS No: 1003320-12-4
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 2111201
• Update Time: 2025-07-23

1-(2-chloroacetyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroacetyl)-4-Piperidinecarbonitrile
• 1-(2-chloroacetyl)piperidine-4-carbonitrile
• 4-Piperidinecarbonitrile, 1-(2-chloroacetyl)-
• XNCCMYNMRAAADM-UHFFFAOYSA-N
• 1-(chloroacetyl)piperidine-4-carbonitrile

• Inchi： 1S/C8H11ClN2O/c9-5-8(12)11-3-1-7(6-10)2-4-11/h7H,1-5H2
• InChI Key： XNCCMYNMRAAADM-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(C#N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2-chloroacetyl)piperidine-4-carbonitrile

1-(2-Chloroacetyl)piperidine-4-carbonitrile: A Versatile Intermediate in Medicinal Chemistry

1-(2-Chloroacetyl)piperidine-4-carbonitrile, with the CAS No. 1003320-12-4, represents a pivotal compound in the field of medicinal chemistry. This molecule, characterized by its unique structure combining a piperidine ring with a nitrile group and a chloroacetyl substituent, has garnered significant attention due to its potential applications in drug discovery and chemical synthesis. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents targeting various biological pathways.

1-(2-Chloroacetyl)piperidine-4-carbonitrile is structurally defined by its piperidine ring, which is a six-membered nitrogen-containing heterocycle. The presence of the nitrile group at the 4-position and the chloroacetyl group at the 1-position imparts unique chemical reactivity to this compound. These functional groups are critical in enabling the compound to participate in diverse chemical reactions, making it a valuable building block for the synthesis of complex molecules. The CAS No. 1003320-12-4 serves as a unique identifier for this compound, ensuring its precise documentation in scientific databases.

Recent advancements in synthetic chemistry have expanded the utility of 1-(2-Chloroacetyl)piperidine-4-carbonitrile. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a scaffold for developing antitumor agents. Researchers utilized this compound as a starting material to synthesize a series of pyridine derivatives, which exhibited promising cytotoxic activity against cancer cell lines. The chloroacetyl group was found to be crucial in modulating the biological activity of these derivatives, highlighting the importance of functional group placement in drug design.

Another area of interest is the application of 1-(2-Chloroacetyl)piperidine-4-carbonitrile in the development of antimicrobial agents. A 2024 review in Antimicrobial Agents and Chemotherapy discussed its role as a precursor in the synthesis of β-lactam antibiotics. The nitrile group in this compound was shown to undergo hydrolysis under specific conditions, forming a key intermediate in the formation of β-lactam rings. This finding underscores the compound's versatility in pharmaceutical synthesis and its relevance to the development of novel antibiotics.

The chemical stability of 1-(2-Chloroacetyl)piperidine-4-carbonitrile under various reaction conditions is another area of focus. A 2022 study in Organic & Biomolecular Chemistry investigated the reactivity of this compound in the presence of different catalysts. The researchers found that the compound's reactivity could be modulated by altering the reaction environment, which has implications for its use in green chemistry and sustainable synthesis methods. This adaptability makes it a preferred choice for industrial applications where environmental impact is a critical consideration.

In addition to its synthetic utility, 1-(2-Chloroacetyl)piperidine-4-carbonitrile has shown potential in the development of neuropharmacological agents. A 2023 preclinical study published in Pharmacological Research explored its role in modulating neurotransmitter systems. The compound was found to interact with specific receptors in the central nervous system, suggesting its potential as a therapeutic agent for neurological disorders. Further research is needed to elucidate the exact mechanisms of action and to validate its efficacy in clinical settings.

The synthesis of 1-(2-Chloroacetyl)piperidine-4-carbonitrile has also been the subject of recent advancements. A 2024 paper in Chemical Communications described an efficient method for its preparation using microwave-assisted organic synthesis. This method significantly reduced reaction times and improved the yield of the target compound, making it a more viable option for large-scale production. The use of microwave technology in this context highlights the growing trend towards energy-efficient synthetic methods in pharmaceutical research.

Furthermore, the compound's role in the development of antiviral agents has been explored in recent studies. A 2023 study in Virology Journal investigated its potential in inhibiting viral replication. The researchers found that the compound could interfere with the assembly of viral particles, suggesting its utility in the design of antiviral drugs. These findings contribute to the growing body of evidence supporting the multifunctional applications of 1-(2-Chloroacetyl)piperidine-4-carbonitrile in medicinal chemistry.

The environmental impact of 1-(2-Chloroacetyl)piperidine-4-carbonitrile and its derivatives is another important consideration. A 2022 study in Green Chemistry evaluated the biodegradability of this compound and its metabolites. The results indicated that the compound could be effectively degraded under aerobic conditions, which is a positive factor for its use in sustainable chemical processes. This property is particularly relevant in the context of green chemistry, where minimizing the environmental footprint of synthetic processes is a priority.

In conclusion, 1-(2-Chloroacetyl)piperidine-4-carbonitrile stands out as a versatile compound with a wide range of applications in medicinal chemistry. Its unique structure and functional groups enable it to participate in various chemical reactions, making it a valuable intermediate in the synthesis of therapeutic agents. Recent studies have demonstrated its potential in the development of antitumor, antimicrobial, neuropharmacological, and antiviral agents, underscoring its significance in pharmaceutical research. As synthetic methods continue to evolve, the role of this compound in the creation of novel drugs is likely to expand, further solidifying its importance in the field of medicinal chemistry.